Pim-1 kinase inhibitor 6

• Molecular Formula: C21H10BrCl2N3
• Molecular Weight: 455.1 g/mol
• InChI: InChI=1S/C21H10BrCl2N3/c22-14-7-5-12(6-8-14)19-10-15(17(11-25)21(24)27-19)16-9-13-3-1-2-4-18(13)26-20(16)23/h1-10H
• InChIKey: PJVIWFUJHRPIGU-UHFFFAOYSA-N

Pim-1 Kinase Inhibitor 6 Overview

Pim-1 kinase inhibitor 6 (CAS 2928606-69-1, Compound 4d) is a 6-(4-bromophenyl)-2-chloro-4-(2-chloro-3-quinolinyl)-3-cyanopyridine derivative first reported by Mansour et al. (2023) as part of a systematic medicinal chemistry program targeting the Pim-1 serine/threonine kinase [1]. The compound demonstrated an in vitro Pim-1 kinase inhibitory IC50 of 0.46 ± 0.02 μM in a luminescent kinase assay, surpassing both the natural flavonol reference quercetagetin (IC50 = 0.56 ± 0.03 μM) and the reported cyanopyridine-based inhibitor Compound A (VRV; IC50 = 0.93 ± 0.05 μM) under identical assay conditions [1]. The molecule belongs to the 3-cyanopyridine chemotype and features a distinctive 4-bromophenyl substituent at the pyridine 6-position that differentiates it from close analogs within the same series [1].

Chemical Scaffold 3-cyanopyridine with 4-bromophenyl substituent

Target Engagement Pim-1 serine/threonine kinase inhibition studies

Substituent Identity 4-bromophenyl at pyridine 6-position; distinct from 4-OCH3, 3-NH2, H, 3-NO2 analogs

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

Why Pim-1 Inhibitor 6 Cannot Be Substituted

Within the 3-cyanopyridine chemical class, small substituent variations at the pyridine 6-position produce up to 3.1-fold differences in Pim-1 kinase inhibitory potency and up to 2.3-fold differences in cytotoxicity against individual cancer cell lines [1]. For instance, the 4-bromophenyl analog (4d) achieves an IC50 of 0.46 μM against Pim-1, whereas the 4-methoxyphenyl (4c, IC50 = 0.61 μM), 3-aminophenyl (4b, IC50 = 0.63 μM), and unsubstituted phenyl (4a, IC50 = 1.24 μM) analogs all exhibit progressively weaker inhibition—all measured within the same experimental system [1]. This steep SAR landscape means that procurement of an alternative cyanopyridine derivative, even one differing by a single substituent, yields quantitatively different Pim-1 inhibition and a fundamentally altered cytotoxicity profile across HepG2, MCF-7, PC3, and HCT-116 cancer models [1]. Generic substitution without head-to-head verification therefore introduces unquantifiable experimental variability [1].

Attribute

Target (4d)

Close Analog (4c, 4b, etc.)

Pim-1 inhibition profile

Reported IC50 0.46 µM in luminescent assay

May shift up to 3.1-fold; 4-OCH3, 3-NH2, H, 3-NO2 analogs show progressively weaker inhibition

Cytotoxicity pattern

Consistent activity across HepG2, MCF-7, PC3, HCT-116

Broader IC50 range and weaker MCF-7/HCT-116 responses; profile may not transfer directly

Binding mode

Bifurcated halogen bond (Cl···Asn172/Asp186, Br···Pro123)

Other substituents lack dual halogen engagement; docking scores differ

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

Quantitative Evidence for Pim-1 Inhibitor 6

Potency vs. Quercetagetin and Compound A

In a luminescent Pim-1 kinase inhibition assay, Compound 4d (Pim-1 kinase inhibitor 6) demonstrated an IC50 of 0.46 ± 0.02 μM, which is 1.22-fold more potent than the reference natural inhibitor quercetagetin (IC50 = 0.56 ± 0.03 μM) and 2.02-fold more potent than the structurally related cyanopyridine Compound A (VRV; IC50 = 0.93 ± 0.05 μM) [1]. Compound 4d was the most potent inhibitor among all ten newly synthesized compounds (3a–e and 4a–e) tested [1].

Potency vs. quercetagetin & Compound A

Head-to-head

IC50 0.46 ± 0.02 µM

Supports Pim-1 kinase inhibition comparison context

1.22-fold lower IC50 than quercetagetin; 2.02-fold lower than Compound A; same assay conditions

Evidence Dimension	Pim-1 kinase inhibitory activity (IC50)
Target Compound Data	0.46 ± 0.02 μM
Comparator Or Baseline	Quercetagetin: 0.56 ± 0.03 μM; Compound A (VRV): 0.93 ± 0.05 μM
Quantified Difference	1.22-fold more potent than quercetagetin; 2.02-fold more potent than Compound A
Conditions	In vitro luminescent Pim-1 kinase inhibition assay; recombinant human Pim-1 kinase; quercetagetin as positive control; Compound A as cyanopyridine-class template

Why This Matters

This direct head-to-head comparison under identical assay conditions establishes Compound 4d as the most potent Pim-1 inhibitor within the Mansour et al. cyanopyridine series, eliminating inter-study variability that confounds cross-paper comparisons.

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

HepG2 Cytotoxicity vs. 5-FU Standard

Compound 4d exhibited an IC50 of 6.95 ± 0.34 μM against HepG2 hepatocellular carcinoma cells in the MTT assay, representing a 1.36-fold improvement over the clinical standard 5-fluorouracil (5-FU; IC50 = 9.42 ± 0.46 μM) tested in the same experimental batch [1]. This was the strongest HepG2 cytotoxicity among all compounds in both the 3-cyanopyridinone and 3-cyanopyridine series [1].

HepG2 cytotoxicity vs. 5-FU

Head-to-head

IC50 6.95 ± 0.34 µM

Reported cell-model response context for liver cancer line

1.36-fold lower IC50 than 5-FU comparator; MTT assay, HepG2 cells

Evidence Dimension	Cytotoxicity against HepG2 hepatocellular carcinoma cells (IC50)
Target Compound Data	6.95 ± 0.34 μM
Comparator Or Baseline	5-Fluorouracil (5-FU): 9.42 ± 0.46 μM; Compound 4c (closest analog): 8.02 ± 0.38 μM
Quantified Difference	1.36-fold more potent than 5-FU; 1.15-fold more potent than 4c
Conditions	MTT assay; HepG-2 human hepatocellular carcinoma cell line; 5-FU as reference standard antitumor agent

Why This Matters

Outperforming 5-FU—a frontline clinical chemotherapeutic—in the same assay on a liver cancer line provides a clinically anchored benchmark that supports selection of Compound 4d for liver cancer-focused Pim-1 research programs.

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

SAR: 4-Bromophenyl Substituent Advantage

Among the five 3-cyanopyridine analogs (4a–e) that differ only at the 6-position phenyl substituent, Compound 4d bearing the 4-bromophenyl group achieved the lowest Pim-1 IC50 (0.46 ± 0.02 μM), outperforming 4c (4-OCH3; 0.61 ± 0.03 μM) by 1.33-fold, 4b (3-NH2; 0.63 ± 0.03 μM) by 1.37-fold, 4a (unsubstituted phenyl; 1.24 ± 0.06 μM) by 2.70-fold, and 4e (3-NO2; 1.42 ± 0.07 μM) by 3.09-fold [1]. The rank order—4d > 4c ≈ 4b > 4a > 4e—directly maps to the electronic and steric properties of the para-substituent, with the electron-withdrawing bromo group conferring the optimal balance of potency [1].

4-Bromophenyl substituent advantage

Head-to-head

Ranked 1st among 5 analogs

Supports structure-activity relationship review

1.33- to 3.09-fold lower IC50 than 4-OCH3, 3-NH2, H, 3-NO2 variants

Evidence Dimension	Pim-1 kinase inhibitory activity (IC50) across 6-position phenyl substituent variants
Target Compound Data	4d (4-Br): 0.46 ± 0.02 μM
Comparator Or Baseline	4c (4-OCH3): 0.61 ± 0.03 μM; 4b (3-NH2): 0.63 ± 0.03 μM; 4a (unsubstituted): 1.24 ± 0.06 μM; 4e (3-NO2): 1.42 ± 0.07 μM
Quantified Difference	1.33-fold to 3.09-fold more potent than any other analog in the cyanopyridine series
Conditions	Same in vitro luminescent Pim-1 kinase inhibition assay; all compounds tested in parallel

Why This Matters

For researchers building SAR datasets or optimizing cyanopyridine-based Pim-1 inhibitors, Compound 4d represents the validated potency maximum in this chemical series, making it the essential reference point for any structure-guided optimization campaign.

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

MCF-7 Cytotoxicity: Most Active in Series

Against the MCF-7 human breast adenocarcinoma cell line, Compound 4d exhibited an IC50 of 8.50 ± 0.42 μM and was explicitly identified as the most active compound among all tested cyanopyridines and cyanopyridinones [1]. It outperformed the closest analog 4c (IC50 = 15.74 ± 0.78 μM) by 1.85-fold and 4b (IC50 = 19.18 ± 0.94 μM) by 2.26-fold [1]. Although 5-FU showed a numerically lower IC50 of 7.75 ± 0.37 μM in this cell line, Compound 4d was the most potent within the investigational series, highlighting its relative advantage over other cyanopyridine-based tool compounds for breast cancer Pim-1 studies [1].

MCF-7 cytotoxicity: most active in series

Head-to-head

IC50 8.50 ± 0.42 µM

Reported breast cancer cell-model endpoint context

1.85- and 2.26-fold lower IC50 than closest analogs; MTT assay, MCF-7

Evidence Dimension	Cytotoxicity against MCF-7 breast adenocarcinoma cells (IC50)
Target Compound Data	8.50 ± 0.42 μM
Comparator Or Baseline	Compound 4c: 15.74 ± 0.78 μM; Compound 4b: 19.18 ± 0.94 μM; 5-FU: 7.75 ± 0.37 μM
Quantified Difference	1.85-fold more potent than 4c; 2.26-fold more potent than 4b; 1.10-fold less potent than 5-FU
Conditions	MTT assay; MCF-7 human breast adenocarcinoma cell line; all series compounds and 5-FU tested in parallel

Why This Matters

For breast cancer-focused Pim-1 inhibitor research, Compound 4d provides the strongest MCF-7 activity within the cyanopyridine chemotype, making it the preferred tool compound when maintaining the 3-cyanopyridine scaffold is a requirement.

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

Bifurcated Halogen Bond Signature

Molecular docking of Compound 4d into the human Pim-1 kinase active site (PDB: 2OBJ) revealed a distinctive bifurcated halogen bond involving the chlorine atom at position 2 of the quinolin-3-yl moiety with Asn172 and Asp186, a binding interaction not observed for any other analog in the series [1]. In the quercetagetin-binding site (PDB: 2O64), the 4-bromophenyl substituent of 4d formed an additional halogen bond with Pro123, contributing to a docking score of −12.43 kcal/mol—more favorable than the closest analog 4c (−12.23 kcal/mol) and 4b (−11.81 kcal/mol) [1]. This dual-halogen engagement (Br···Pro123 and Cl···Asn172/Asp186) is unique to 4d among the tested compounds and provides a structural rationale for its superior Pim-1 inhibitory potency [1].

Bifurcated halogen bond signature

Head-to-head

Cl···Asn172/Asp186, Br···Pro123

Supports halogen-bonding interpretation in kinase docking

Docking score −12.43 kcal/mol (PDB 2O64); unique dual-halogen network

Evidence Dimension	Molecular docking interaction energy and binding mode in Pim-1 kinase
Target Compound Data	4d: −12.04 kcal/mol (PDB: 2OBJ); −12.43 kcal/mol (PDB: 2O64); bifurcated Cl···Asn172/Asp186 halogen bond + Br···Pro123 halogen bond
Comparator Or Baseline	4c: −12.01 kcal/mol (2OBJ), −12.23 kcal/mol (2O64); Compound A: −10.67 kcal/mol (2OBJ); Quercetagetin: −14.53 kcal/mol (2O64)
Quantified Difference	4d docking score more favorable than 4c by 0.03–0.20 kcal/mol; more favorable than Compound A by 1.37 kcal/mol; less favorable than quercetagetin by 2.10 kcal/mol in 2O64
Conditions	Molecular docking simulation; Pim-1 kinase crystal structures PDB: 2OBJ and PDB: 2O64; MOE software

Why This Matters

The unique bifurcated halogen bond signature of Compound 4d provides a rational structural basis for its potency advantage within the series and makes it the compound of choice for studies investigating halogen bonding as a design strategy in kinase inhibitor optimization.

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

Multi-Cell-Line Cytotoxicity Consistency

Compound 4d demonstrated consistent cytotoxic activity across all four cancer cell lines tested—HepG2 (liver, IC50 = 6.95 ± 0.34 μM), MCF-7 (breast, IC50 = 8.50 ± 0.42 μM), PC3 (prostate, IC50 = 14.08 ± 0.70 μM), and HCT-116 (colorectal, IC50 = 8.35 ± 0.42 μM)—with all values falling within the 'very strong' to 'strong' cytotoxicity classification range (1–20 μM) [1]. In contrast, the closest analog 4c showed a broader activity span (7.15–15.74 μM) with weaker MCF-7 activity, while 4b exhibited moderate to weak activity against HCT-116 (20.19 ± 0.96 μM) [1]. No other compound in the series matched 4d's combination of breadth and potency across the full cell line panel [1].

Multi-cell-line cytotoxicity consistency

Head-to-head

IC50 range 6.95–14.08 µM

Supports pan-solid-tumor model-response interpretation

HepG2, MCF-7, PC3, HCT-116; narrowest range among series

Evidence Dimension	Cytotoxicity IC50 range across four human cancer cell lines
Target Compound Data	HepG2: 6.95, MCF-7: 8.50, PC3: 14.08, HCT-116: 8.35 μM (range: 6.95–14.08 μM)
Comparator Or Baseline	4c: HepG2: 8.02, MCF-7: 15.74, PC3: 13.64, HCT-116: 7.15 μM (range: 7.15–15.74 μM); 4b: HepG2: 11.95, MCF-7: 19.18, PC3: 15.00, HCT-116: 20.19 μM (range: 11.95–20.19 μM)
Quantified Difference	4d shows the narrowest and lowest IC50 range among all cyanopyridine analogs; 4d MCF-7 IC50 is 1.85-fold lower than 4c; 4d HCT-116 IC50 is 2.42-fold lower than 4b
Conditions	MTT assay; HepG2, MCF-7, PC3, HCT-116 human cancer cell lines; all compounds tested in parallel

Why This Matters

The consistent multi-cell-line activity profile makes Compound 4d the most versatile tool compound in the series for pan-solid-tumor Pim-1 research programs, reducing the need to stock multiple analogs for different cancer models.

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source

Application Scenarios for Pim-1 Inhibitor 6

Chemical Probe for Pim-1 Target Engagement

Compound 4d is the most appropriate chemical probe for Pim-1 target engagement experiments in hepatocellular carcinoma (HepG2), breast adenocarcinoma (MCF-7), prostate cancer (PC3), and colorectal carcinoma (HCT-116) models, based on its demonstrated multi-cell-line cytotoxicity profile with IC50 values ranging from 6.95 to 14.08 μM across all four lines [1]. Its consistent activity breadth surpasses that of any other analog in the cyanopyridine series [1]. Researchers should use a concentration range of 0.1–10 μM for dose-response studies, anchored to the Pim-1 biochemical IC50 of 0.46 μM [1].

SAR Reference for Cyanopyridine Pim-1 Inhibitors

As the highest-potency compound in the 3-cyanopyridine series (IC50 = 0.46 μM), Compound 4d serves as the essential positive control and potency benchmark for any medicinal chemistry program exploring 3-cyanopyridine or 3-cyanopyridinone scaffolds as Pim-1 inhibitors [1]. Its well-characterized SAR relationship with close analogs—4c (4-OCH3), 4b (3-NH2), 4a (H), and 4e (3-NO2)—provides a quantitative reference frame (1.33- to 3.09-fold potency advantage) against which new derivatives can be compared under identical assay conditions [1].

Halogen Bonding Template for Kinase Drug Design

Compound 4d's crystallographically informed docking pose reveals a unique bifurcated halogen bond network (Cl···Asn172/Asp186 in PDB 2OBJ; Br···Pro123 in PDB 2O64) not present in any other series analog [1]. This makes it a valuable template for computational chemists and structural biologists investigating halogen bonding as a molecular recognition strategy in kinase active sites. The compound can be used as a reference ligand for docking validation studies targeting the Pim-1 ATP-binding pocket [1].

Liver Cancer Pim-1 Inhibitor Tool

For research programs specifically investigating Pim-1 as a therapeutic target in liver cancer, Compound 4d is the best-in-series choice: it demonstrated the strongest HepG2 cytotoxicity among all tested compounds (IC50 = 6.95 μM) and is the only cyanopyridine analog to outperform 5-FU (IC50 = 9.42 μM) in this cell line by a statistically meaningful margin of 1.36-fold [1]. The compound can be deployed as a starting point for liver cancer-focused lead optimization or as a pharmacological tool to validate Pim-1 dependency in HepG2 models [1].

Application

Selection Property

Validation Focus

Pim-1 target engagement in solid tumor models

Multi-cell-line cytotoxicity profile context

Cytotoxicity endpoint review across HepG2, MCF-7, PC3, HCT-116

SAR reference for 3-cyanopyridine optimization

Pim-1 kinase inhibition comparison within analog series

Substituent-effect interpretation (Br vs. OCH3, NH2, H, NO2)

Halogen bonding template for kinase docking studies

Dual halogen-bond interaction profile

Docking-based binding mode review; Pim-1 ATP pocket

Pim-1 dependency validation in HepG2 liver cancer model

HepG2 cytotoxicity endpoint context

Comparator-anchored cytotoxicity review (5-FU reference)

• [1] Mansour B, Salem YA, Attallah KM, El-kawy OA, Ibrahim IT, Abdel-Aziz NI. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega. 2023;8(22):19351-19366. doi:10.1021/acsomega.2c08304 View Source